Cas no 6327-97-5 (5-bromo-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-bromo-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 6327-97-5
• MF: C₅H₅BrN₂O₂
• MW: 205.009400129318
• MDL: MFCD00038053
• CID: 506568
• PubChem ID: 73276
• Update Time: 2025-10-19

5-bromo-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-bromo-1-methyl-
• 5-bromo-1-methyl-2,4(1H,3H)-Pyrimidinedione
• 5-bromo-1-methylpyrimidine-2,4-dione
• 1-Methyl-5-bromouracil
• 5-Brom-1-methyl-1H-pyrimidin-2,4-dion
• 5-bromo-1-methyl-1H-pyrimidine-2,4-dione
• 5-Bromo-1-methylpyrimidine-2,4(1H,3H)-dione
• 5-Bromo-1-methyluracil
• N1-methyl-5-bromouracil
• Uracil,5-bromo-1-methyl
• NSC44431
• 7ZW9I8H12L
• 5-bromo-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• Uracil, 5-bromo-1-methyl-
• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-methyl-
• PIVKLKRNXWUHSD-UHFFFAOYSA-N
• N
• AC2036
• SY033860
• Z57066633
• SR-01000414504-1
• MFCD00038053
• 5-Bromo-1-methylpyrimidine-2 pound not4(1H pound not3H)-dione
• DTXSID50212671
• pyrimidine-2,4(1H,3H)-dione, 5-bromo-1-methyl-
• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-methyl-(9CI)
• 5-BROMO-1-METHYL-3H-PYRIMIDINE-2,4-DIONE
• EN300-222954
• SCHEMBL35345
• SR-01000414504
• NSC-44431
• 6327-97-5
• Uracil, 5-bromo-1-methyl-(8CI)
• DA-37916
• CS-0210282
• 5-bromo-4-hydroxy-1-methyl-2(1H)-pyrimidinone
• 5-bromo-1-methyl-pyrimidine-2,4-dione
• AC-907/30003016
• pyrimidine, 5-bromo-1,2-dihydro-4-hydroxy-1-methyl-2-oxo-
• UNII-7ZW9I8H12L
• AKOS001603662
• CS-11943
• DTXCID80135162
• W8W
• AC-907/34126012
• NSC 44431
• SB57985
• 2,3H)-Pyrimidinedione, 5-bromo-1-methyl-

• MDL： MFCD00038053
• Inchi： 1S/C5H5BrN2O2/c1-8-2-3(6)4(9)7-5(8)10/h2H,1H3,(H,7,9,10)
• InChI Key： PIVKLKRNXWUHSD-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N(C)C=1)=O)=O

Computed Properties

• Exact Mass: 203.95300
• Monoisotopic Mass: 203.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 0.1

Experimental Properties

• Density: 1.827
• Boiling Point: 286.6℃/760mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.587
• PSA: 54.86000
• LogP: -0.16390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons